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Compound of Interest

Compound Name: 2,4-Dibromoanisole

Cat. No.: B1585499

Chemical Identification and Physical Properties

2,4-Dibromoanisole, also known as 2,4-dibromo-1-methoxybenzene, is a solid organic
compound.[2][3][4] Its molecular structure consists of a benzene ring substituted with two
bromine atoms and a methoxy group.[2][3]

Table 1: Physical and Chemical Properties of 2,4-Dibromoanisole
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Property Value Source(s)

CAS Number 21702-84-1 [1][4][5]

Molecular Formula C7HeBr20 [1][5]

Molecular Weight 265.93 g/mol [1][5][6]
White, beige, or light yellow

Appearance , [1][4]
solid powder

Odor Odorless [4]

Melting Point 60 - 64 °C (140 - 147.2 °F) [21[41[7]

N _ 101 - 106 °C (213.8 - 222.8 °F)

Boiling Point [21[41[7]
at 1 mmHg

Density ~1.8 g/cm?3 [2]

Water Solubility

Practically insoluble (~0.034
g/L, predicted)

[2]

Organic Solvent Solubility

Soluble in methanol, DMSO,

ethanol, and acetone

[2](8]

Hazard Identification and GHS Classification

2,4-Dibromoanisole is classified as hazardous under the Globally Harmonized System (GHS).

The primary hazards are related to acute toxicity, skin and eye irritation, and potential for

allergic skin reactions.[5][6]

Table 2: GHS Hazard Classification for 2,4-Dibromoanisole
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Hazard Hazard GHS Signal
Category . Source(s)
Class Statement Pictogram Word
H302: GHSO07
Acute _ _ _
o Category 4 Harmful if (Exclamation Warning [5]
Toxicity, Oral
swallowed Mark)
H315: GHSO07
Skin Irritation Category 2 Causes skin (Exclamation Warning [5][6]
irritation Mark)
H319:
GHSO07
o Causes ) ]
Eye Irritation Category 2 ) (Exclamation Warning [5]1[6]
serious eye
N Mark)
irritation
H317: May
, GHSO07
Skin cause an ) ]
o Category 1 ) ) (Exclamation Warning [5][6]
Sensitization allergic skin
i Mark)
reaction
Specific
H335: May
Target Organ GHSO07
- cause _ .
Toxicity - Category 3 ] (Exclamation Warning [5]
) respiratory
Single o Mark)
irritation
Exposure

Note: Some safety data sheets may vary in their classifications, potentially due to different

impurity profiles or data sources. One supplier does not classify the substance as hazardous

according to CLP regulation.[9]
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GHS Pictogram

Signal Word Hazard Statements

Warning ‘ H302: Harmful if swallowed ‘ ‘ H315: Causes skin irritation

‘ H319: Causes serious eye irritation

‘ H317: May cause an allergic skin reaction

‘ H335: May cause respiratory irritation

Click to download full resolution via product page

GHS Hazard Communication Elements for 2,4-Dibromoanisole.

Toxicological Information

Detailed toxicological studies with specific LD50/LC50 values for 2,4-Dibromoanisole are not

readily available in the public domain. The hazard classifications are based on aggregated data
and computational models.

Table 3: Summary of Toxicological Hazards
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Endpoint

Effect

Notes

Source(s)

Acute Oral Toxicity

Harmful if swallowed.

Classified as Category

[5]

Skin Irritation

Causes reversible
skin irritation upon

contact.

Classified as Category
2.

[5][6]

Eye Irritation

Causes serious,
reversible eye
irritation.

Classified as Category
2.

[5]L6]

Sensitization

May provoke an
allergic skin reaction
(contact dermatitis)

after exposure.

Classified as Skin

Sensitizer Category 1.

[5](6]

Respiratory Irritation

Inhalation of dust may
irritate the respiratory

tract.

Classified as STOT
SE Category 3.

[5]

Carcinogenicity,
Mutagenicity,

Reproductive Toxicity

No data available to

classify.

Not identified as a
known or suspected
carcinogen, mutagen,

or reproductive toxin.

[4](8]

Experimental Protocols

While specific experimental reports for 2,4-Dibromoanisole are not publicly available, the

hazard classifications are determined using standardized methodologies, such as those

established by the Organisation for Economic Co-operation and Development (OECD). Below

are representative protocols for key toxicological endpoints.

Representative Protocol: In Vitro Skin Irritation (Based
on OECD TG 439)

The In Vitro Skin Irritation Test using a Reconstructed Human Epidermis (RhE) model is a

validated alternative to animal testing for identifying skin irritants (GHS Category 2).[10][11]
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» Tissue Preparation: Commercially available RhE tissue models are equilibrated in a 6-well
plate containing culture medium.[11]

o Application of Test Substance: A precise amount (e.g., 25 pL for liquids or 25 mg for solids,
moistened with water) of 2,4-Dibromoanisole is applied directly to the surface of the RhE
tissue. A negative control (e.g., phosphate-buffered saline) and a positive control (e.g., 5%
Sodium Dodecyl Sulfate) are run in parallel.

e Exposure and Incubation: The tissues are exposed to the test substance for a defined period
(e.g., 60 minutes) at 37°C.[12]

e Rinsing and Post-Incubation: After exposure, the tissues are thoroughly rinsed to remove the
test substance and then transferred to fresh medium for a post-incubation period (e.g., 24-42
hours).[12]

¢ Viability Assessment: Tissue viability is determined using a colorimetric assay, typically the
MTT assay. Viable cells reduce the yellow MTT tetrazolium salt to a purple formazan
product, which is then extracted and quantified spectrophotometrically.

» Classification: The substance is classified as an irritant (GHS Category 2) if the mean tissue
viability is reduced to < 50% compared to the negative control.[11][13]

Representative Protocol: Acute Oral Toxicity - Acute
Toxic Class Method (Based on OECD TG 423)

This method is a stepwise procedure used to assess acute oral toxicity and classify a
substance with a minimal number of animals.[14][15][16]

« Animal Selection and Housing: Healthy, young adult rodents (typically female rats, as they
are often slightly more sensitive) are used.[14][17] They are acclimatized to laboratory
conditions before the test.

» Dose Preparation and Administration: 2,4-Dibromoanisole is prepared in a suitable vehicle
(e.g., corn oil or water with a suspending agent). The dose is administered in a single volume
by oral gavage.
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o Stepwise Dosing Procedure: The test starts with a group of three female animals at a defined
dose level (e.g., 300 mg/kg). The outcome (mortality or survival) determines the next step:

o If mortality occurs, the test is repeated at a lower dose level.

o If no mortality occurs, the test is repeated at a higher dose level. This continues until a
clear outcome is obtained for classification purposes.[14]

e Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,
fur, eyes, behavior, etc.), and body weight changes for at least 14 days.[17]

o Classification: The substance is classified into a GHS category based on the dose levels at
which mortality is observed. For example, if significant mortality is seen at 300 mg/kg but not
at 50 mg/kg, it could be classified as GHS Category 3. The "Harmful if swallowed" (Category
4) classification for 2,4-Dibromoanisole suggests that toxic effects are observed in the dose
range of 300 to 2000 mg/kg.

Fire and Explosion Hazards

2,4-Dibromoanisole is a non-combustible solid and is not considered a significant fire risk
under normal conditions.[18] However, containers may burn in a fire, and hazardous
decomposition products can be released.

Table 4: Firefighting Measures
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Aspect Recommendation Source(s)

Use water spray, alcohol-
Extinguishing Media resistant foam, dry chemical, [4116]1[19]
or carbon dioxide (CO2).

Emits toxic and corrosive
_ fumes (e.g., carbon oxides,
Special Hazards _ ) [6][18][19]
hydrogen bromide) under fire

conditions.

Wear self-contained breathing
o ] apparatus (SCBA) and full
Firefighter Protection ] ) [6]
protective clothing to prevent

contact with skin and eyes.

Safe Handling, Storage, and Disposal

Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Exposure Controls and Personal Protection

Table 5: Personal Protective Equipment (PPE) Recommendations
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Protection Type Specification Source(s)

Handle in a well-ventilated
Engineering Controls area, preferably within a [4]
chemical fume hood.

Wear chemical safety goggles
) or a face shield (compliant with
Eye/Face Protection [4]
EN166 or OSHA 29 CFR

1910.133).

Wear impervious gloves (e.qg.,
) ] nitrile rubber) and a lab coat or
Skin Protection ] i ) [41[6]
protective suit to prevent skin

contact.

If dust is generated and
engineering controls are

Respiratory Protection insufficient, use a [18][20]
NIOSH/MSHA-approved

particulate respirator.

Handling and Storage

o Handling: Avoid all personal contact, including inhalation of dust and contact with skin and
eyes.[4][6][18] Wash hands thoroughly after handling.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents and strong acids.[4] Keep containers tightly closed.

Disposal Considerations

Dispose of waste material in accordance with local, regional, and national regulations.
Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste to ensure complete and accurate classification and disposal.[4] Do not allow the product
to enter drains or waterways.[6]

First Aid and Emergency Procedures
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Immediate action is required in case of accidental exposure.

Accidental Exposure
to 2,4-Dibromoanisole

¥ ¥

(

l Inhalation

\

Ingestion ‘

Skin Contact

Eye Contact

T T
\ \
¥ ¥
1. Move to fresh air. 1. Immediately wash with soap and plenty of water. 1. Immediately rinse with plenty of water for at least 15 minutes. 1. Rinse mouth with water.
2. If not breathing, give artificial respiration. 2. Remove contaminated clothing. 2. Remove contact lenses, if present. 2. Do NOT induce vomiting.
3. Seek medical attention. 3. Seek medical attention if irritation or rash occurs. 3. Seek medical attention. 3. Seek immediate medical attention.

Click to download full resolution via product page

First Aid Procedures for 2,4-Dibromoanisole Exposure.

Accidental Release Measures

In the event of a spill, follow these procedures:

o Personal Precautions: Evacuate the area. Wear appropriate PPE as described in Section 6.1
to avoid contact with the spilled material and inhalation of dust.[4][6][18]

o Environmental Precautions: Prevent the spillage from entering drains or water courses.[6]
[18]

o Containment and Cleanup: For a dry spill, carefully sweep up or vacuum the material and
place it into a suitable, sealed container for disposal. Avoid generating dust.[4][18] Wash the
spill area thoroughly with soap and water afterward.
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1. Evacuate Area &
Wear Appropriate PPE

!

2. Contain Spill
(Prevent entry into drains)

Click to download full resolution via product page

Workflow for Responding to a 2,4-Dibromoanisole Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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